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Compound of Interest

Compound Name: cefsulodin sodium

Cat. No.: B1233226 Get Quote

Introduction
Cefsulodin is a third-generation cephalosporin antibiotic with a narrow spectrum of activity,

primarily targeting Pseudomonas aeruginosa. It functions by inhibiting bacterial cell wall

synthesis through binding to penicillin-binding proteins (PBPs), which leads to cell lysis. In the

laboratory setting, cefsulodin sodium salt is frequently used as a selective agent in

microbiological culture media, such as Cefsulodin-Irgasan-Novobiocin (CIN) agar for the

isolation of Yersinia enterocolitica, and in studies investigating antibiotic resistance

mechanisms. Proper preparation and storage of cefsulodin sodium stock solutions are critical

to ensure its efficacy and the reproducibility of experimental results. This document provides a

detailed protocol for the preparation, storage, and handling of cefsulodin sodium stock

solutions for research applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation of cefsulodin
sodium stock solutions.
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Parameter Value Source(s)

Molecular Weight 554.5 g/mol (anhydrous basis) [1][2][3][4]

Solubility

    in Water Freely soluble; 50 mg/mL [1][2][3][5]

    in PBS (pH 7.2) Approximately 10 mg/mL [6]

    in DMSO
Approximately 0.1 mg/mL to 10

mM (~5.5 mg/mL)
[6][7]

    in Ethanol Soluble, very slightly soluble [1][3]

Recommended Stock Solution

Concentration
20 mg/mL in water [8][9]

Recommended Working

Concentration
2-20 µg/mL [8][9]

Storage of Solid Powder
2-8°C (short-term); -20°C

(long-term)
[1][2]

Storage of Stock Solutions

    Aqueous Solution
Not recommended for more

than one day at 2-8°C
[6]

    In 5% Dextrose or 0.9%

NaCl

~1 day at 24°C; 17 days at

5°C; ≥60 days at -10°C
[10]

    DMSO Solution
1 month at -20°C; 6 months at

-80°C
[7]

Optimal pH for Stability 3.2 - 5.7 [10]

Experimental Protocol: Preparation of Cefsulodin
Sodium Stock Solution (10 mg/mL in Water)
This protocol describes the preparation of a 10 mg/mL stock solution of cefsulodin sodium in

sterile water. This concentration is suitable for subsequent dilution into microbiological media or
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for other research applications.

Materials
Cefsulodin Sodium Salt (powder)

Sterile, deionized or distilled water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes or micropipettes with sterile tips

Vortex mixer

Sterile syringe filter (0.22 µm pore size)

Sterile microcentrifuge tubes or cryovials for aliquoting

Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses

Procedure
Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Calculate Required Mass: Determine the required mass of cefsulodin sodium powder

based on the desired final concentration and volume. For example, to prepare 10 mL of a 10

mg/mL stock solution, you will need 100 mg of cefsulodin sodium.

Weighing: Carefully weigh the calculated amount of cefsulodin sodium powder.

Dissolution: a. Transfer the weighed powder into a sterile conical tube. b. Add a portion of the

sterile water (e.g., 8 mL for a final volume of 10 mL). c. Vortex the solution until the powder is

completely dissolved. Cefsulodin sodium is freely soluble in water, so this should occur

readily.[2] d. Bring the solution to the final desired volume with sterile water.

Sterilization: a. To ensure sterility, filter the stock solution through a 0.22 µm sterile syringe

filter into a new sterile conical tube.
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Aliquoting and Storage: a. Dispense the sterile stock solution into smaller, single-use aliquots

in sterile microcentrifuge tubes or cryovials. This prevents repeated freeze-thaw cycles which

can degrade the antibiotic. b. Label each aliquot clearly with the name of the compound,

concentration, date of preparation, and storage temperature. c. For short-term storage, store

the aliquots at 2-8°C for no more than one day.[6] For long-term storage, store at -20°C.[8][9]

For extended stability, storage at -80°C is recommended for solutions prepared in DMSO.[7]
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Caption: Workflow for preparing a sterile cefsulodin sodium stock solution.
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Concluding Remarks
The protocol outlined in this application note provides a standardized method for the

preparation of cefsulodin sodium stock solutions. Adherence to these guidelines, particularly

with respect to aseptic technique and proper storage conditions, is essential for maintaining the

stability and efficacy of the antibiotic. The provided quantitative data and workflow diagram

serve as quick references to aid researchers in the accurate and efficient preparation of this

important laboratory reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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